1,3-Octadiene
1,3-Octadiene
1,3-Octadiene is an acyclic olefin.
1, 3-Octadiene belongs to the class of organic compounds known as alkadienes. These are acyclic hydrocarbons that contain exactly two carbon-to-carbon double bonds. 1, 3-Octadiene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 3-Octadiene has been primarily detected in saliva. Within the cell, 1, 3-octadiene is primarily located in the membrane (predicted from logP). 1, 3-Octadiene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 1, 3-octadiene can be found in pulses. This makes 1, 3-octadiene a potential biomarker for the consumption of this food product.
Octadiene appears as a colorless liquid. Less dense than water and insoluble in water. Vapors heavier than air. May be mildly toxic by inhalation and ingestion. Used to make other chemicals.
1, 3-Octadiene belongs to the class of organic compounds known as alkadienes. These are acyclic hydrocarbons that contain exactly two carbon-to-carbon double bonds. 1, 3-Octadiene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 3-Octadiene has been primarily detected in saliva. Within the cell, 1, 3-octadiene is primarily located in the membrane (predicted from logP). 1, 3-Octadiene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 1, 3-octadiene can be found in pulses. This makes 1, 3-octadiene a potential biomarker for the consumption of this food product.
Octadiene appears as a colorless liquid. Less dense than water and insoluble in water. Vapors heavier than air. May be mildly toxic by inhalation and ingestion. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
1002-33-1
VCID:
VC0086258
InChI:
InChI=1S/C8H14/c1-3-5-7-8-6-4-2/h3,5,7H,1,4,6,8H2,2H3/b7-5+
SMILES:
CCCCC=CC=C
Molecular Formula:
C8H14
Molecular Weight:
110.2 g/mol
1,3-Octadiene
CAS No.: 1002-33-1
Main Products
VCID: VC0086258
Molecular Formula: C8H14
Molecular Weight: 110.2 g/mol
| CAS No. | 1002-33-1 |
|---|---|
| Product Name | 1,3-Octadiene |
| Molecular Formula | C8H14 |
| Molecular Weight | 110.2 g/mol |
| IUPAC Name | (3E)-octa-1,3-diene |
| Standard InChI | InChI=1S/C8H14/c1-3-5-7-8-6-4-2/h3,5,7H,1,4,6,8H2,2H3/b7-5+ |
| Standard InChIKey | QTYUSOHYEPOHLV-FNORWQNLSA-N |
| Isomeric SMILES | CCCC/C=C/C=C |
| SMILES | CCCCC=CC=C |
| Canonical SMILES | CCCCC=CC=C |
| Physical Description | Octadiene appears as a colorless liquid. Less dense than water and insoluble in water. Vapors heavier than air. May be mildly toxic by inhalation and ingestion. Used to make other chemicals. |
| Description | 1,3-Octadiene is an acyclic olefin. 1, 3-Octadiene belongs to the class of organic compounds known as alkadienes. These are acyclic hydrocarbons that contain exactly two carbon-to-carbon double bonds. 1, 3-Octadiene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 3-Octadiene has been primarily detected in saliva. Within the cell, 1, 3-octadiene is primarily located in the membrane (predicted from logP). 1, 3-Octadiene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 1, 3-octadiene can be found in pulses. This makes 1, 3-octadiene a potential biomarker for the consumption of this food product. Octadiene appears as a colorless liquid. Less dense than water and insoluble in water. Vapors heavier than air. May be mildly toxic by inhalation and ingestion. Used to make other chemicals. |
| Synonyms | (3E)-1,3-Octadiene;1,3-OCTADIENE 98%;(E)-1,3-Octadiene;1,3-OCTADIENE;octa-1,3-diene |
| PubChem Compound | 517653 |
| Last Modified | Nov 11 2021 |
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